Cas no 2193051-99-7 (methyl (2S,3aS,6aS)-octahydrocyclopentabpyrrole-2-carboxylate hydrochloride)

• Product Name: methyl (2S,3aS,6aS)-octahydrocyclopentabpyrrole-2-carboxylate hydrochloride
• CAS No: 2193051-99-7
• MF: C₉H₁₆ClNO₂
• MW: 205.681841850281
• CID: 5164549
• PubChem ID: 137951908
• Update Time: 2025-05-30

methyl (2S,3aS,6aS)-octahydrocyclopentabpyrrole-2-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl (2S,3aS,6aS)-octahydrocyclopenta[b]pyrrole-2-carboxylate hydrochloride
• methyl (2S,3aS,6aS)-1,2,3,3a,4,5,6,6a-octahydrocyclopenta[b]pyrrole-2-carboxylate;hydrochloride
• starbld0002637
• methyl (2S,3aS,6aS)-octahydrocyclopentabpyrrole-2-carboxylate hydrochloride

• Inchi： 1S/C9H15NO2.ClH/c1-12-9(11)8-5-6-3-2-4-7(6)10-8;/h6-8,10H,2-5H2,1H3;1H/t6-,7-,8-;/m0./s1
• InChI Key： FNDVSUDJGYRQRQ-WQYNNSOESA-N
• SMILES： Cl.O(C)C([C@@H]1C[C@@H]2CCC[C@@H]2N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Topological Polar Surface Area: 38.3

Additional information on methyl (2S,3aS,6aS)-octahydrocyclopentabpyrrole-2-carboxylate hydrochloride

Comprehensive Overview of Methyl (2S,3aS,6aS)-octahydrocyclopentabpyrrole-2-carboxylate Hydrochloride (CAS No. 2193051-99-7)

The compound methyl (2S,3aS,6aS)-octahydrocyclopentabpyrrole-2-carboxylate hydrochloride, identified by its CAS number 2193051-99-7, is a structurally complex and pharmacologically significant molecule. Its unique stereochemistry and functional groups make it a subject of interest in medicinal chemistry and drug development. The cyclopentabpyrrole core, combined with the methyl carboxylate moiety, contributes to its potential as a building block for bioactive molecules. Researchers are increasingly exploring its applications in targeting G-protein-coupled receptors (GPCRs) and enzyme inhibitors, aligning with current trends in precision medicine.

In recent years, the demand for chiral intermediates like this compound has surged, driven by advancements in asymmetric synthesis and catalysis. Its hydrochloride salt form enhances solubility, a critical factor in pharmaceutical formulations. The stereospecificity of the (2S,3aS,6aS) configuration is particularly noteworthy, as it influences binding affinity and metabolic stability—key considerations in drug discovery. This aligns with frequent search queries such as "chiral building blocks for drug design" and "improving drug bioavailability."

From a synthetic perspective, the compound’s octahydrocyclopentabpyrrole scaffold is reminiscent of proline derivatives, which are widely used in peptide mimetics. This connection has sparked interest in its utility for central nervous system (CNS) therapeutics, a hot topic in neuroscience research. Online discussions often highlight questions like "novel scaffolds for neuroactive compounds", making this molecule highly relevant. Its methyl ester group also offers versatility for further derivatization, a feature valued in combinatorial chemistry.

Analytical characterization of CAS 2193051-99-7 typically involves HPLC, NMR, and mass spectrometry, techniques frequently searched by chemists. The compound’s stability under various pH conditions is another area of exploration, addressing common concerns like "storage conditions for lab chemicals." Furthermore, its potential role in green chemistry initiatives—such as reducing solvent waste in synthesis—resonates with the growing emphasis on sustainable laboratory practices.

In conclusion, methyl (2S,3aS,6aS)-octahydrocyclopentabpyrrole-2-carboxylate hydrochloride exemplifies the intersection of structural complexity and therapeutic potential. Its study addresses both academic curiosity and industrial needs, bridging gaps highlighted by popular search terms like "emerging pharmaceutical intermediates" and "stereoselective synthesis challenges." As research progresses, this compound may unlock new avenues in small-molecule drug development.